Cas no 773114-32-2 (2-Propenoic acid,2-methyl-3-(1-methyl-1H-imidazol-5-yl)-)

• Product Name: 2-Propenoic acid,2-methyl-3-(1-methyl-1H-imidazol-5-yl)-
• CAS No: 773114-32-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 551977
• PubChem ID: 53424674
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-3-(1-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-3-(1-methyl-1H-imidazol-5-yl)-
• 2-Propenoicacid,2-methyl-3-(1-methyl-1H-imidazol-5-yl)-(9CI)
• 2-methyl-3-(3-methylimidazol-4-yl)prop-2-enoic acid
• 773114-32-2
• DTXSID30698570
• AKOS017405200
• 2-Methyl-3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid

• Inchi： 1S/C8H10N2O2/c1-6(8(11)12)3-7-4-9-5-10(7)2/h3-5H,1-2H3,(H,11,12)
• InChI Key： OASSUDRXFIZFFD-UHFFFAOYSA-N
• SMILES： OC(C(C)=CC1=CN=CN1C)=O

Computed Properties

• Exact Mass: 166.074
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles